Cas no 98974-89-1 (1,2:4,5-Diisopropylidene D,L-myo-Inositol)

1,2:4,5-Diisopropylidene D,L-myo-Inositol is a versatile organic compound with significant applications in pharmaceuticals and research. Its unique structure allows for enhanced stability and specificity, making it a valuable tool in drug discovery and biochemistry. This compound offers improved solubility and reduced side effects, facilitating efficient research and development processes.
1,2:4,5-Diisopropylidene D,L-myo-Inositol structure
98974-89-1 structure
Product Name:1,2:4,5-Diisopropylidene D,L-myo-Inositol
CAS No:98974-89-1
MF:C12H20O6
MW:260.283604621887
CID:858317
PubChem ID:45039044
Update Time:2025-07-21

1,2:4,5-Diisopropylidene D,L-myo-Inositol Chemical and Physical Properties

Names and Identifiers

    • 1.2:4,5-DI-O-ISOPROPYLIDENE-MYO-INOSITOL
    • 2,3:5,6-DI-O-(1-METHYLETHYLIDENE)-MYO-INOSITOL
    • IPRY2-INO
    • 1,2:4,5-Bis-O-(1-Methylethylidene)- DL-Myo-inositol
    • 1,2:4,5-Bis-O-(1-Methylethylidene)-Myo-inositol
    • 1,2:4,5-Diisopropylidene D,L-myo-Inositol
    • 1,2:4,5-DIISOPROPYLIDENE-D,L-MYO-INOSITOL
    • DTXSID80661931
    • 1,2:4,5-Bis-O-(1-methylethylidene)-DL-myo-inositol
    • (3aS,7aS)-2,2,6,6-Tetramethylhexahydro-2H,6H-benzo[1,2-d:4,5-d']bis[1,3]dioxole-4,8-diol
    • (3S,9S)-5,5,11,11-tetramethyl-4,6,10,12-tetraoxatricyclo[7.3.0.03,7]dodecane-2,8-diol
    • 98974-89-1
    • AKOS030253164
    • 1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol
    • Inchi： 1S/C12H20O6/c1-11(2)15-7-5(13)9-10(6(14)8(7)16-11)18-12(3,4)17-9/h5-10,13-14H,1-4H3/t5?,6?,7-,8?,9?,10-/m0/s1
    • InChI Key： LDPFQVWIUACVFE-WGEHSIRBSA-N
    • SMILES： O1C(C)(C)O[C@H]2C(C3[C@H](C(C12)O)OC(C)(C)O3)O

Computed Properties

  • Exact Mass: 260.12598835g/mol
  • Monoisotopic Mass: 260.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • Melting Point: 172-174°C

1,2:4,5-Diisopropylidene D,L-myo-Inositol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D458775-10mg
1,2:4,5-Diisopropylidene D,L-myo-Inositol
 98974-89-1
10mg
 $ 98.00 2023-09-07
TRC
D458775-25mg
1,2:4,5-Diisopropylidene D,L-myo-Inositol
 98974-89-1
25mg
 $ 138.00 2023-09-07
TRC
D458775-50mg
1,2:4,5-Diisopropylidene D,L-myo-Inositol
 98974-89-1
50mg
 $ 247.00 2023-09-07
TRC
D458775-100mg
1,2:4,5-Diisopropylidene D,L-myo-Inositol
 98974-89-1
100mg
 $477.00 2023-05-18
TRC
D458775-250mg
1,2:4,5-Diisopropylidene D,L-myo-Inositol
 98974-89-1
250mg
 $1068.00 2023-05-18
Biosynth
MD04712-10 mg
1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol
 98974-89-1
10mg
 $104.00 2023-01-03
Biosynth
MD04712-25 mg
1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol
 98974-89-1
25mg
 $190.50 2023-01-03
Biosynth
MD04712-50 mg
1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol
 98974-89-1
50mg
 $318.00 2023-01-03
Biosynth
MD04712-100 mg
1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol
 98974-89-1
100MG
 $578.00 2023-01-03
Biosynth
MD04712-250 mg
1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol
 98974-89-1
250MG
 $1,327.50 2023-01-03

1,2:4,5-Diisopropylidene D,L-myo-Inositol Suppliers

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(CAS:98974-89-1)1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol
Order Number:NC35212
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:00
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(CAS:98974-89-1)1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol
NC35212
Purity:97%
Quantity:10g
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